(R)-1-(3-fluoropyridin-2-yl)ethanamine

• Molecular Formula: C7H9FN2
• Molecular Weight: 140.16 g/mol
• IUPAC Name: (1R)-1-(3-fluoropyridin-2-yl)ethanamine
• InChI: InChI=1S/C7H9FN2/c1-5(9)7-6(8)3-2-4-10-7/h2-5H,9H2,1H3/t5-/m1/s1
• InChI Key: OQOGUSGSVBLLPD-RXMQYKEDSA-N
• Isomeric SMILES: C[C@H](C1=C(C=CC=N1)F)N
• Canonical SMILES: CC(C1=C(C=CC=N1)F)N

Description

(R)-1-(3-Fluoropyridin-2-yl)ethanamine is a chiral amine featuring a pyridine ring substituted with a fluorine atom at the 3-position and an ethanamine group at the 2-position. Its molecular formula is C₇H₉FN₂, with a molecular weight of 154.16 g/mol. The (R)-enantiomer is distinguished by its stereochemical configuration, which can significantly influence its biological activity, binding affinity, and metabolic stability compared to its (S)-counterpart. The fluorine atom enhances electronic properties and metabolic resistance, making this compound valuable in medicinal chemistry and drug discovery .

Biological Activity

(R)-1-(3-fluoropyridin-2-yl)ethanamine, also known as 1-(3-fluoropyridin-2-yl)ethan-1-amine dihydrochloride, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its mechanisms of action, biological effects, and comparative analysis with similar compounds.

The biological activity of (R)-1-(3-fluoropyridin-2-yl)ethanamine primarily involves its interaction with specific molecular targets, including enzymes and receptors. The fluorine substitution on the pyridine ring enhances the compound's electron-withdrawing properties, which can influence its binding affinity and selectivity towards these targets. This interaction can modulate various biochemical pathways, leading to diverse biological effects such as enzyme inhibition and receptor modulation.

Biological Activity Overview

The compound has been studied for various biological activities, including:

• Neuropharmacological Effects : It has shown potential in modulating neurotransmitter systems, particularly those involving serotonin and norepinephrine. This suggests possible applications in treating mood disorders such as anxiety and depression.
• Antiparasitic Activity : In studies involving Plasmodium falciparum, (R)-1-(3-fluoropyridin-2-yl)ethanamine has demonstrated inhibitory effects on specific protein kinases, indicating its potential as an antimalarial agent .

Comparative Analysis with Similar Compounds

The following table summarizes the structural features and unique aspects of (R)-1-(3-fluoropyridin-2-yl)ethanamine compared to related compounds:

Compound Name	Structural Features	Unique Aspects
(R)-1-(3-fluoropyridin-2-yl)ethanamine	Pyridine ring with fluorine substitution	Specific substitution pattern influencing activity
(S)-1-(4-fluoropyridin-2-yl)ethanamine	Opposite chirality	Potentially different biological activity
1-(3,5-Difluoropyridin-2-yl)ethanamine	Two fluorine substituents	Increased lipophilicity and altered reactivity
1-(5-fluoropyridin-2-yl)ethanamine	Fluorine at a different position	Variability in receptor binding profiles

This comparison illustrates how variations in substitution patterns and chirality can significantly affect the properties and biological activities of related compounds.

Case Studies and Research Findings

Recent studies have highlighted the effectiveness of (R)-1-(3-fluoropyridin-2-yl)ethanamine in various assays:

• Antiparasitic Studies : In vitro assays demonstrated that this compound exhibits high affinity for the PfCDPK1 enzyme, with IC50 values less than 10 nM. However, challenges in achieving suitable ADME properties limited its in vivo efficacy .
• Neuropharmacology : Research indicates that (R)-1-(3-fluoropyridin-2-yl)ethanamine may act as a selective modulator of neurotransmitter receptors. Its influence on serotonin and norepinephrine levels suggests potential therapeutic applications for mood disorders.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional uniqueness of (R)-1-(3-fluoropyridin-2-yl)ethanamine is best understood through comparative analysis with analogs. Key differences arise from halogen type, substitution patterns, and stereochemistry.

Table 1: Structural and Functional Comparison

Compound Name	Structural Features	Key Differences vs. Target Compound	Biological Implications	References
(R)-1-(5-Fluoropyridin-3-yl)ethanamine	Fluorine at pyridine 5-position; amine at 3-position	Altered fluorine positioning reduces steric hindrance at binding sites	Lower receptor selectivity in enzyme assays
(R)-1-(5-Fluoropyridin-2-yl)ethanamine	Fluorine at pyridine 5-position; amine at 2-position	Fluorine’s electron-withdrawing effect differs due to ring orientation	Enhanced metabolic stability in vitro
(R)-1-(3-Chloropyridin-2-yl)ethanamine	Chlorine at pyridine 3-position	Larger halogen size reduces binding affinity	Weaker interaction with hydrophobic pockets
(S)-1-(3-Fluoropyridin-2-yl)ethanamine	(S)-enantiomer of target compound	Opposite stereochemistry alters 3D binding	Reduced activity in chiral-selective receptors
1-(3,5-Difluoropyridin-2-yl)cyclopropanamine	Cyclopropane ring; difluoropyridine	Rigid cyclopropane restricts conformational flexibility	Improved selectivity for CNS targets

Key Findings from Comparative Studies

Fluorine Position and Electronic Effects :

• Fluorine at the pyridine 3-position (target compound) creates a unique dipole moment, enhancing interactions with polar residues in enzyme active sites compared to 5-fluoro analogs .
• Chlorine substitution (e.g., (R)-1-(3-chloropyridin-2-yl)ethanamine ) reduces binding due to larger atomic size and weaker electronegativity .

Stereochemical Influence :

• The (R)-enantiomer shows 20–30% higher binding affinity for serotonin receptors than the (S)-form, as observed in radioligand displacement assays .

Halogen vs. Trifluoromethyl Groups :

• Compounds like (R)-1-(2-fluoro-3-(trifluoromethyl)phenyl)ethanamine exhibit stronger hydrophobic interactions but poorer solubility than the target compound, limiting their pharmacokinetic utility .

Salt Forms and Solubility :

• Hydrochloride salts (e.g., (R)-1-(5-fluoropyridin-2-yl)ethanamine hydrochloride ) improve aqueous solubility but may alter bioavailability compared to free-base forms .